Cas no 108030-82-6 (2-(3-chlorophenyl)pyrazine)

• Product Name: 2-(3-chlorophenyl)pyrazine
• CAS No: 108030-82-6
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• MDL: MFCD28246348
• CID: 5097425
• PubChem ID: 15594669
• Update Time: 2026-03-02

2-(3-chlorophenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-(3-chlorophenyl)-
• 2-(3-chlorophenyl)pyrazine

• MDL： MFCD28246348
• Inchi： 1S/C10H7ClN2/c11-9-3-1-2-8(6-9)10-7-12-4-5-13-10/h1-7H
• InChI Key： UGZZOTWFHDPYEF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Cl)=C2)=NC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-chlorophenyl)pyrazine

Comprehensive Overview of 2-(3-Chlorophenyl)Pyrazine (CAS No. 108030-82-6): Properties, Applications, and Industry Insights

2-(3-Chlorophenyl)pyrazine (CAS No. 108030-82-6) is a specialized heterocyclic compound featuring a pyrazine ring substituted with a 3-chlorophenyl group. This unique structure grants it versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. With the growing demand for high-purity intermediates and custom synthesis solutions, this compound has garnered attention for its role in drug discovery and functional material design.

In recent years, the compound’s relevance has surged due to its potential in catalysis and organic electronics. Researchers are exploring its utility in OLEDs (Organic Light-Emitting Diodes) and photovoltaic materials, aligning with the global push toward sustainable energy solutions. The chlorophenyl-pyrazine scaffold is also studied for its bioactive properties, particularly in modulating enzyme interactions, a hot topic in precision medicine.

The synthesis of 2-(3-chlorophenyl)pyrazine typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann-type couplings, which are pivotal in modern organometallic chemistry. These methods ensure high yield and purity, critical for applications requiring low-impurity intermediates. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its structural integrity, addressing the industry’s emphasis on quality control.

From an industrial perspective, CAS 108030-82-6 is often sourced as a building block for complex molecules. Its demand correlates with trends in custom chemical synthesis and contract research, where companies seek tailored solutions for niche applications. Notably, its stability under varied conditions makes it suitable for high-throughput screening in drug development pipelines.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. While 2-(3-chlorophenyl)pyrazine is not classified as hazardous under major regulatory frameworks, its handling adheres to green chemistry principles to minimize waste. This aligns with the broader shift toward sustainable synthesis practices, a key concern for ESG (Environmental, Social, and Governance)-focused enterprises.

In summary, 2-(3-chlorophenyl)pyrazine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in addressing contemporary challenges. As research continues to uncover new functionalities, this compound is poised to remain a high-value chemical entity in the global market.